Cas no 2229660-11-9 (3-(1-phenylcyclopentyl)prop-2-en-1-ol)

• Product Name: 3-(1-phenylcyclopentyl)prop-2-en-1-ol
• CAS No: 2229660-11-9
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 6035843
• PubChem ID: 165619521
• Update Time: 2025-10-28

3-(1-phenylcyclopentyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-phenylcyclopentyl)prop-2-en-1-ol
• 2229660-11-9
• EN300-1864601

• Inchi： 1S/C14H18O/c15-12-6-11-14(9-4-5-10-14)13-7-2-1-3-8-13/h1-3,6-8,11,15H,4-5,9-10,12H2/b11-6+
• InChI Key： SDMZMMPACOSNQW-IZZDOVSWSA-N
• SMILES： OC/C=C/C1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 202.135765193g/mol
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(1-phenylcyclopentyl)prop-2-en-1-ol

Introduction to 3-(1-phenylcyclopentyl)prop-2-en-1-ol (CAS No: 2229660-11-9)

3-(1-phenylcyclopentyl)prop-2-en-1-ol, identified by its Chemical Abstracts Service (CAS) number 2229660-11-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a prop-2-en-1-ol (allyl alcohol) moiety linked to a 1-phenylcyclopentyl group, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and synthetic chemistry. The presence of both aromatic and cyclic aliphatic components suggests diverse chemical reactivity and biological interactions, making it a valuable candidate for further exploration.

The 1-phenylcyclopentyl moiety introduces a rigid, aromatic ring system into the molecular structure, which can influence both the electronic properties and steric environment of the compound. This feature is particularly relevant in medicinal chemistry, where such structural motifs are often employed to enhance binding affinity and selectivity in biological targets. The prop-2-en-1-ol group, on the other hand, provides a site for functionalization and modification, allowing for the exploration of various derivatives with tailored properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of complex molecules like 3-(1-phenylcyclopentyl)prop-2-en-1-ol with greater accuracy. These tools have been instrumental in understanding its potential interactions with biological receptors, enzymes, and other targets. For instance, studies using molecular dynamics simulations have revealed that the compound may adopt multiple conformations in solution, which could affect its bioavailability and pharmacokinetic profile.

In the realm of drug discovery, the synthesis of analogs of 3-(1-phenylcyclopentyl)prop-2-en-1-ol has been explored to identify more potent and selective inhibitors or modulators of therapeutic relevance. The phenyl ring and cyclopentyl group are particularly attractive for their ability to engage in π-stacking interactions and hydrophobic effects, respectively, which are crucial for binding to protein targets. Additionally, the allyl alcohol functionality offers opportunities for further chemical transformations, such as oxidation or reduction reactions, leading to novel derivatives with distinct biological activities.

One area where this compound shows promise is in the development of central nervous system (CNS) therapeutics. The structural features of 3-(1-phenylcyclopentyl)prop-2-en-1-ol bear similarities to known pharmacophores found in psychoactive compounds, suggesting potential effects on neurotransmitter systems. Preclinical studies have begun to investigate its interaction with receptors such as serotonin or dopamine transporters, which are implicated in disorders like depression or anxiety. While these studies are still in early stages, they highlight the compound's potential as a lead molecule for further development.

The synthesis of 3-(1-phenylcyclopentyl)prop-2-en-1-ol presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences that require careful optimization to achieve high yields and purity. Advances in catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have made it possible to construct the desired framework more efficiently. These methods not only improve synthetic efficiency but also allow for greater flexibility in introducing functional groups at strategic positions within the molecule.

From a chemical biology perspective, understanding the metabolic fate of 3-(1-phenylcyclopentyl)prop-2-en-1-ol is crucial for assessing its safety and efficacy. Studies using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided insights into possible degradation pathways and conjugation products. This information is essential for predicting any potential side effects and for designing clinical trials that account for these metabolic processes.

The role of computational tools extends beyond mere prediction; they also aid in rationalizing experimental observations. For example, X-ray crystallography data can be compared with theoretical models to validate proposed binding modes of 3-(1-phenylcyclopentyl)prop-2-en-1-ol with biological targets. Such integrative approaches enhance our understanding of structure-function relationships and guide subsequent modifications to improve therapeutic potential.

In conclusion,3-(1-ph*enylcyclopentyl)*prop-*2*-en-*1*-ol* (CAS No: *2229660*-*11*-9*) represents a fascinating molecule with diverse applications in pharmaceutical research.* Its unique structural features,* combined with recent advancements in synthetic chemistry*and computational biology,*make it a promising candidate for further exploration.* As research continues,*this compound*holds the potential to contribute*to new therapeutic strategies*and deepen our understanding*of complex biological systems.*